Cas no 1261955-27-4 (3-Chloro-5-(2-hydroxymethylphenyl)phenol)

• Product Name: 3-Chloro-5-(2-hydroxymethylphenyl)phenol
• CAS No: 1261955-27-4
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• MDL: MFCD18315476
• CID: 2765848
• PubChem ID: 53221215
• Update Time: 2025-10-30

3-Chloro-5-(2-hydroxymethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-(2-HYDROXYMETHYLPHENYL)PHENOL
• MFCD18315476
• 1261955-27-4
• 3-Chloro-5-(2-hydroxymethylphenyl)phenol, 95%
• 5-Chloro-2'-(hydroxymethyl)[1,1'-biphenyl]-3-ol
• DTXSID00685876
• 3-Chloro-5-(2-hydroxymethylphenyl)phenol

• MDL： MFCD18315476
• Inchi： 1S/C13H11ClO2/c14-11-5-10(6-12(16)7-11)13-4-2-1-3-9(13)8-15/h1-7,15-16H,8H2
• InChI Key： QTWCKXZXXFYUIY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=CC=1CO)O

Computed Properties

• Exact Mass: 234.045
• Monoisotopic Mass: 234.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-5-(2-hydroxymethylphenyl)phenol

Introduction to 3-Chloro-5-(2-hydroxymethylphenyl)phenol (CAS No. 1261955-27-4)

3-Chloro-5-(2-hydroxymethylphenyl)phenol, with the CAS number 1261955-27-4, is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinctive chemical structure, which includes a chloro group and a hydroxymethylphenyl moiety. These functional groups contribute to its potential biological activities and make it a valuable subject of study for various applications.

The molecular formula of 3-Chloro-5-(2-hydroxymethylphenyl)phenol is C₁₃H₁₁ClO₂, and its molecular weight is approximately 234.68 g/mol. The compound's structure can be represented as:

In recent years, 3-Chloro-5-(2-hydroxymethylphenyl)phenol has been the focus of several studies due to its potential therapeutic applications. One notable area of research is its antimicrobial properties. Studies have shown that this compound exhibits significant activity against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antimicrobial agents, which are crucial in combating the growing problem of antibiotic resistance.

Beyond its antimicrobial properties, 3-Chloro-5-(2-hydroxymethylphenyl)phenol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be useful in treating inflammatory conditions such as arthritis and other autoimmune diseases.

In addition to its biological activities, the chemical properties of 3-Chloro-5-(2-hydroxymethylphenyl)phenol have been extensively studied. The presence of the hydroxymethyl group imparts hydrophilic characteristics to the molecule, which can influence its solubility and bioavailability. This is particularly important in drug development, where optimizing these properties can enhance the efficacy and safety of a potential therapeutic agent.

The synthesis of 3-Chloro-5-(2-hydroxymethylphenyl)phenol has been reported using various methods. One common approach involves the reaction of 3-chlorophenol with 2-hydroxymethylbenzaldehyde followed by reduction. The choice of reagents and reaction conditions can significantly affect the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods, which are increasingly being adopted in both academic and industrial settings.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 3-Chloro-5-(2-hydroxymethylphenyl)phenol. While preclinical studies have shown promising results, further research is needed to confirm these findings in human subjects. Several phase I trials are currently underway to assess the pharmacokinetics and safety profile of this compound. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The potential applications of 3-Chloro-5-(2-hydroxymethylphenyl)phenol extend beyond pharmaceuticals. Its unique chemical structure makes it suitable for use in other industries as well. For example, it has been explored as a component in cosmetic formulations due to its skin conditioning properties and ability to inhibit microbial growth on skin surfaces.

In conclusion, 3-Chloro-5-(2-hydroxymethylphenyl)phenol (CAS No. 1261955-27-4) is a multifaceted compound with a wide range of potential applications. Its antimicrobial and anti-inflammatory properties make it a promising candidate for drug development, while its chemical characteristics offer opportunities for use in other industries such as cosmetics. Ongoing research continues to uncover new insights into this compound's behavior and potential uses, solidifying its importance in the scientific community.